Cas no 118276-06-5 (3,5-Difluoro-4-hydroxybenzaldehyde)

3,5-Difluoro-4-hydroxybenzaldehyde is a fluorinated aromatic aldehyde with a molecular formula of C₇H₄F₂O₂. This compound features a hydroxyl group and two fluorine atoms positioned ortho to the aldehyde functionality, enhancing its reactivity and utility in synthetic chemistry. Its unique structure makes it a valuable intermediate in the preparation of pharmaceuticals, agrochemicals, and advanced materials, particularly where fluorine incorporation is desired for improved stability or bioactivity. The electron-withdrawing effects of the fluorine atoms also influence its electrophilic properties, facilitating selective reactions in cross-coupling and condensation processes. High purity and consistent quality ensure reliable performance in research and industrial applications.
3,5-Difluoro-4-hydroxybenzaldehyde structure
118276-06-5 structure
Product Name:3,5-Difluoro-4-hydroxybenzaldehyde
CAS No:118276-06-5
MF:C7H4F2O2
MW:158.102269172668
MDL:MFCD06797917
CID:63349
PubChem ID:10192584
Update Time:2025-06-07

3,5-Difluoro-4-hydroxybenzaldehyde Chemical and Physical Properties

Names and Identifiers

    • 3,5-Difluoro-4-hydroxybenzaldehyde
    • Benzaldehyde, 3,5-difluoro-4-hydroxy- (9CI)
    • 4-Hydroxy-3,5-difluorobenzaldehyde
    • 2,6-Difluoro-4-formylphenol
    • Benzaldehyde,3,5-difluoro-4-hydroxy-
    • 3,5-Difluoro-4-hydroxybenzaldehyde97%
    • 3,5-Difluoro-4-hydroxybenzaldehyde 97%
    • 3,5-difluoro-4-hydroxy-benzaldehyde
    • Benzaldehyde, 3,5-difluoro-4-hydroxy-
    • PubChem17015
    • KSC495M7B
    • SKOYTQILPMNZQO-UHFFFAOYSA-N
    • BCP27472
    • STL556321
    • BBL102518
    • SBB052175
    • CL8298
    • AM84044
    • VZ25756
    • RL00694
    • TRA0037977
    • ST2417
    • EN300-83164
    • SCHEMBL1922945
    • DTXSID20436529
    • 3,5-Difluoro-4-hydroxybenzaldehyde, AldrichCPR
    • Z1201623849
    • AKOS005257853
    • PS-8812
    • 118276-06-5
    • J-511319
    • SY064372
    • 9H-Xanthen-9-one, 2-ethoxy-
    • CS-W007581
    • FT-0600729
    • MFCD06797917
    • DB-006299
    • MDL： MFCD06797917
    • Inchi： 1S/C7H4F2O2/c8-5-1-4(3-10)2-6(9)7(5)11/h1-3,11H
    • InChI Key： SKOYTQILPMNZQO-UHFFFAOYSA-N
    • SMILES： FC1C=C(C=O)C=C(C=1O)F

Computed Properties

  • Exact Mass: 158.01800
  • Monoisotopic Mass: 158.01793569g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 139
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 4
  • XLogP3: 1.2
  • Topological Polar Surface Area: 37.3

Experimental Properties

  • Color/Form: Not determined
  • Density: 1.464
  • Melting Point: 122-124°C
  • Boiling Point: 198.5±35.0 °C at 760 mmHg
  • Flash Point: 73.9±25.9 °C
  • Refractive Index: 1.559
  • PSA: 37.30000
  • LogP: 1.48290
  • Solubility: Not determined
  • Sensitiveness: Air Sensitive

3,5-Difluoro-4-hydroxybenzaldehyde Security Information

3,5-Difluoro-4-hydroxybenzaldehyde Customs Data

  • HS CODE：2913000090
  • Customs Data：

    China Customs Code:

    2913000090

    Overview:

    2913000090 Item2912Other derivatives of the listed products [refer to halogenation,sulfonation,Nitrosative or nitrosative derivatives]. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    HS: 2913000090 halogenated, sulphonated, nitrated or nitrosated derivatives of products of heading 2912 Educational tariff:17.0% Tax rebate rate:9.0% Regulatory conditions:none Most favored nation tariff:5.5% General tariff:30.0%

3,5-Difluoro-4-hydroxybenzaldehyde Pricemore >>

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Alichem
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Alichem
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Apollo Scientific
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3,5-Difluoro-4-hydroxybenzaldehyde Production Method

3,5-Difluoro-4-hydroxybenzaldehyde Related Literature

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